Cas no 2229508-51-2 (3-(2,3-dihydro-1H-inden-1-yl)azetidine)
3-(2,3-dihydro-1H-inden-1-yl)azetidine is a structurally unique azetidine derivative featuring a fused indane moiety, offering a rigid yet versatile scaffold for pharmaceutical and chemical applications. Its constrained ring system enhances stereochemical control, making it valuable in medicinal chemistry for the design of bioactive molecules. The compound’s sp³-rich character improves solubility and metabolic stability, while the indane group provides opportunities for further functionalization. This intermediate is particularly useful in the synthesis of small-molecule inhibitors, receptor modulators, and other drug candidates, where its balanced lipophilicity and three-dimensional architecture contribute to optimized binding affinity and selectivity. Suitable for exploratory research and lead optimization.
2229508-51-2 structure
Product Name:3-(2,3-dihydro-1H-inden-1-yl)azetidine
CAS No:2229508-51-2
MF:C12H15N
MW:173.254203081131
CID:5862588
PubChem ID:165675671
Update Time:2025-05-27
3-(2,3-dihydro-1H-inden-1-yl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1H-inden-1-yl)azetidine
- EN300-1747355
- 2229508-51-2
-
- Inchi: 1S/C12H15N/c1-2-4-11-9(3-1)5-6-12(11)10-7-13-8-10/h1-4,10,12-13H,5-8H2
- InChI Key: HAIKBHHRVSHHCM-UHFFFAOYSA-N
- SMILES: N1CC(C1)C1C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 173.120449483g/mol
- Monoisotopic Mass: 173.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12Ų
3-(2,3-dihydro-1H-inden-1-yl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747355-0.05g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-0.1g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-0.25g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-0.5g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-1.0g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1747355-2.5g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-5.0g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1747355-10.0g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1747355-1g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1747355-5g |
3-(2,3-dihydro-1H-inden-1-yl)azetidine |
2229508-51-2 | 5g |
$3977.0 | 2023-09-20 |
3-(2,3-dihydro-1H-inden-1-yl)azetidine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
2229508-51-2 (3-(2,3-dihydro-1H-inden-1-yl)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk